Cas no 1261563-44-3 (7-Cyano-2-methylbenzothiazole)
7-Cyano-2-methylbenzothiazole Chemical and Physical Properties
Names and Identifiers
-
- 7-cyano-2-methylbenzothiazole
- FCH1150385
- 7-Cyano-2-methylbenzothiazole
-
- Inchi: 1S/C9H6N2S/c1-6-11-8-4-2-3-7(5-10)9(8)12-6/h2-4H,1H3
- InChI Key: MGODZXOXPAKCPJ-UHFFFAOYSA-N
- SMILES: S1C(C)=NC2C=CC=C(C#N)C1=2
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 220
- Topological Polar Surface Area: 64.9
7-Cyano-2-methylbenzothiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A051000402-250mg |
7-Cyano-2-methylbenzothiazole |
1261563-44-3 | 98% | 250mg |
$777.45 | 2023-09-03 | |
| Alichem | A051000402-500mg |
7-Cyano-2-methylbenzothiazole |
1261563-44-3 | 98% | 500mg |
$1166.64 | 2023-09-03 | |
| Alichem | A051000402-1g |
7-Cyano-2-methylbenzothiazole |
1261563-44-3 | 98% | 1g |
$2105.21 | 2023-09-03 |
7-Cyano-2-methylbenzothiazole Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
Additional information on 7-Cyano-2-methylbenzothiazole
7-Cyano-2-methylbenzothiazole (CAS No. 1261563-44-3): A Key Intermediate in Modern Pharmaceutical Research
7-Cyano-2-methylbenzothiazole, identified by its unique chemical identifier CAS No. 1261563-44-3, represents a significant compound in the realm of pharmaceutical chemistry. This heterocyclic aromatic molecule, featuring a cyano group and a methyl substituent on a benzothiazole backbone, has garnered considerable attention due to its versatile applications in drug discovery and medicinal chemistry. The benzothiazole core is a privileged scaffold widely recognized for its biological activity, making derivatives such as 7-cyano-2-methylbenzothiazole invaluable in the development of novel therapeutic agents.
The structural attributes of 7-cyano-2-methylbenzothiazole contribute to its utility as an intermediate in synthesizing complex molecules with potential pharmacological effects. The cyano group introduces a polar character, enhancing solubility and reactivity, while the methyl group influences electronic distribution and metabolic stability. These features make it a valuable building block for chemists aiming to design molecules that interact with biological targets effectively.
In recent years, advancements in synthetic methodologies have enabled the efficient preparation of 7-cyano-2-methylbenzothiazole, facilitating its incorporation into diverse pharmacophores. Researchers have leveraged this compound to develop inhibitors targeting various disease pathways, including cancer, inflammation, and neurodegeneration. For instance, studies have demonstrated its role in generating potent kinase inhibitors by serving as a core structure that can be modified to enhance binding affinity and selectivity.
The interest in 7-cyano-2-methylbenzothiazole extends beyond academic research; it has found practical applications in industrial drug development. Pharmaceutical companies have utilized this intermediate to streamline synthetic routes for lead compounds, reducing production costs and improving scalability. The compound's stability under various reaction conditions makes it an attractive choice for large-scale synthesis, ensuring consistent quality and yield.
Recent publications highlight the incorporation of 7-cyano-2-methylbenzothiazole into novel drug candidates exhibiting promising preclinical results. For example, derivatives of this scaffold have shown efficacy in models of chronic pain by modulating neurotransmitter activity. Additionally, its structural motif has been integrated into molecules targeting bacterial resistance mechanisms, offering a fresh perspective on combating antibiotic-resistant pathogens.
The chemical reactivity of 7-cyano-2-methylbenzothiazole allows for further functionalization through various coupling reactions, such as Suzuki-Miyaura cross-coupling and Buchwald-Hartwig amination. These transformations enable the creation of libraries of analogs with tailored properties, facilitating high-throughput screening programs. The ability to modify both the cyano and methyl positions provides chemists with considerable flexibility in optimizing pharmacokinetic profiles and target engagement.
The synthesis of 7-cyano-2-methylbenzothiazole itself involves well-established protocols that emphasize efficiency and safety. Modern synthetic approaches often employ catalytic methods to minimize waste and improve atom economy. These green chemistry principles align with the broader industry trend toward sustainable pharmaceutical manufacturing. By optimizing reaction conditions, researchers have achieved high yields of pure product suitable for subsequent derivatization without compromising environmental standards.
The future prospects for 7-cyano-2-methylbenzothiazole are promising, with ongoing research exploring its potential in emerging therapeutic areas. Innovations in computational chemistry are accelerating the discovery of new derivatives by predicting binding interactions with high accuracy. This synergy between experimental synthesis and computational modeling is poised to unlock novel applications for this versatile intermediate.
In conclusion, 7-Cyano-2-methylbenzothiazole (CAS No. 1261563-44-3) stands as a cornerstone in pharmaceutical chemistry due to its structural versatility and functional adaptability. Its role as an intermediate has been instrumental in developing innovative drug candidates across multiple therapeutic categories. As research continues to evolve, this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.
1261563-44-3 (7-Cyano-2-methylbenzothiazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)